Cas no 90266-05-0 (1(2H)-Azulenone, 3,8a-dihydro-6-methyl-)

• Product name: 1(2H)-Azulenone, 3,8a-dihydro-6-methyl-
• CAS No: 90266-05-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 790581
• PubChem ID: 12598839

1(2H)-Azulenone, 3,8a-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Azulenone, 3,8a-dihydro-6-methyl-
• 6-methyl-3,8a-dihydro-2H-azulen-1-one
• DTXSID80503928
• 6-Methyl-3,8a-dihydroazulen-1(2H)-one
• 90266-05-0

• Inchi： InChI=1S/C11H12O/c1-8-2-4-9-5-7-11(12)10(9)6-3-8/h2-4,6,10H,5,7H2,1H3
• InChI Key： PACJZGVXZSLIDS-UHFFFAOYSA-N
• SMILES： CC1=CC=C2CCC(=O)C2C=C1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.6